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Compound of Interest

Compound Name: Omeprazole acid

Cat. No.: B027885

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of Omeprazole acid, a compound that requires
careful management to mitigate potential hazards. Adherence to these procedural steps will
help safeguard personnel and maintain the integrity of your research.

Personal Protective Equipment (PPE): Your First Line of
Defense

When handling Omeprazole acid, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure through inhalation, ingestion, or skin and eye contact.[1] The

following table summarizes the required PPE, providing clear specifications and the rationale

for each.
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PPE Category Specification Rationale
Nitrile or latex/nitrile rubber Prevents skin contact and
) gloves. Powder-free is potential absorption. Change
Hand Protection ) ] )
recommended. Consider gloves frequently, especially if
double gloving. contaminated.[1]

Safety glasses with side

) shields or goggles. A face Protects eyes from dust
Eye and Face Protection ) )
shield may be necessary for particles and splashes.[1]
splash risks.

Impermeable protective
clothing or lab coat. Long-

Skin and Body Protection sleeved gowns that close in Minimizes skin exposure.[1]
the back are recommended.

Protective shoe covers.

A NIOSH/MSHA-approved

respirator (e.g., N-95 or N-100 ] ] )
) ) ) ) ) Prevents inhalation of airborne
Respiratory Protection particle mask) is necessary if )
L particles.[1]
dust formation is likely or

ventilation is inadequate.

Hazard Identification and Classification

Omeprazole is classified with several key hazards that necessitate the stringent use of PPE
and careful handling procedures. Understanding these hazards is crucial for a comprehensive
safety approach.
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]

Skin Irritation 2
[3]
o H319: Causes serious eye
Eye Irritation 2 o
irritation.[2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[2][3]
) o H317: May cause an allergic
Skin Sensitisation 1 _ .
skin reaction.[4]
) ] o H412: Harmful to aquatic life
Chronic Aquatic Toxicity 3

with long lasting effects.[4]

Operational Plan: Safe Handling and Disposal

A systematic approach to handling and disposal is critical to ensure safety and compliance. The
following procedural guidance outlines the key steps from preparation to waste management.

Handling Procedures

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[1]

¢ Ventilation: Always handle Omeprazole acid in a well-ventilated area, preferably within a
chemical fume hood or a glove box to minimize inhalation exposure.[1]

¢ Avoiding Dust Formation: As Omeprazole is often a solid, handle it carefully to avoid
generating dust. Use appropriate tools for transferring the substance.[1]

o Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[2][5]

Disposal Plan

Omeprazole and any materials contaminated with it are considered chemical waste and must
be disposed of accordingly. Improper disposal can pose a risk to the environment.
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Waste Segregation: All materials that have come into contact with Omeprazole, including
unused product, contaminated PPE, and labware, should be segregated as chemical waste.

[6]

Containerization: Use designated, properly labeled, and sealed containers for Omeprazole
waste.

Professional Disposal: All chemical waste must be disposed of through a licensed and
approved waste management vendor.[6] Consult your institution's Environmental Health and
Safety (EHS) department for specific protocols.[6]

Environmental Precautions: Prevent entry of Omeprazole into drains, sewers, or water
courses.[4]

Experimental Protocol: Spill Management

In the event of a spill, a clear and immediate response is crucial to contain the material and

prevent exposure.

Minor Spill (Dry)

Alert Personnel: Inform personnel in the immediate area.
Don PPE: Wear appropriate PPE, including respiratory protection.

Clean-up: Use dry clean-up procedures to avoid generating dust.[5] Gently sweep or vacuum
the material. A vacuum cleaner must be fitted with a HEPA filter.[5]

Collection: Place the collected material into a sealed, labeled container for hazardous waste
disposal.[5]

Decontamination: Wash the spill area with soap and water.[4]

Minor Spill (Wet)

Containment: Absorb the spill with an inert, non-combustible material like sand or earth.

Collection: Shovel the material into a suitable container for disposal.[2]
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» Decontamination: Clean the affected area thoroughly.

For major spills, evacuate the area and contact your institution's emergency response team.

Workflow for Safe Handling of Omeprazole Acid
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Workflow for Safe Handling of Omeprazole Acid
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Caption: A flowchart outlining the procedural steps for the safe handling of Omeprazole acid in
a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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omeprazole-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b027885?utm_src=pdf-body
https://www.benchchem.com/product/b027885?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/109690-SDS-EN.pdf
https://www.guinama.com/documentacion-tecnica/8937_FDS-Omeprazole-EN-Laboratorios-GUINAMA.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Losecltsupgt174ltsupgt.pdf
https://datasheets.scbt.com/sc-202265.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_N_Methyl_Omeprazole_d3_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b027885#personal-protective-equipment-for-handling-omeprazole-acid
https://www.benchchem.com/product/b027885#personal-protective-equipment-for-handling-omeprazole-acid
https://www.benchchem.com/product/b027885#personal-protective-equipment-for-handling-omeprazole-acid
https://www.benchchem.com/product/b027885#personal-protective-equipment-for-handling-omeprazole-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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